Cas no 61335-97-5 (5-Thiazolecarboxylic acid, 2-[4-(dimethylamino)phenyl]-, methyl ester)

5-Thiazolecarboxylic acid, 2-[4-(dimethylamino)phenyl]-, methyl ester structure
61335-97-5 structure
Product Name:5-Thiazolecarboxylic acid, 2-[4-(dimethylamino)phenyl]-, methyl ester
CAS No:61335-97-5
MF:C13H14N2O2S
MW:262.327461719513
CID:483510
PubChem ID:13010151
Update Time:2025-04-19

5-Thiazolecarboxylic acid, 2-[4-(dimethylamino)phenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolecarboxylic acid, 2-[4-(dimethylamino)phenyl]-, methyl ester
    • methyl 2-[4-(dimethylamino)phenyl]-1,3-thiazole-5-carboxylate
    • 61335-97-5
    • DTXSID50514945
    • AKOS019140064
    • Inchi: 1S/C13H14N2O2S/c1-15(2)10-6-4-9(5-7-10)12-14-8-11(18-12)13(16)17-3/h4-8H,1-3H3
    • InChI Key: DNMDHNYXWNXBIR-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=CN=C1C1C=CC(=CC=1)N(C)C

Computed Properties

  • Exact Mass: 262.07772
  • Monoisotopic Mass: 262.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 70.7Ų

Experimental Properties

  • PSA: 42.43
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